Cas no 1805550-02-0 (5-Bromo-2-fluoro-4-nitrobenzylamine)

• Product Name: 5-Bromo-2-fluoro-4-nitrobenzylamine
• CAS No: 1805550-02-0
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4974065
• Update Time: 2025-07-02

5-Bromo-2-fluoro-4-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-nitrobenzylamine

• Inchi： 1S/C7H6BrFN2O2/c8-5-1-4(3-10)6(9)2-7(5)11(12)13/h1-2H,3,10H2
• InChI Key： BWTATPNSTKYWBN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)CN)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Additional information on 5-Bromo-2-fluoro-4-nitrobenzylamine

Research Brief on 5-Bromo-2-fluoro-4-nitrobenzylamine (CAS: 1805550-02-0) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Bromo-2-fluoro-4-nitrobenzylamine (CAS: 1805550-02-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the fields of medicinal chemistry and chemical biology. Recent studies have highlighted its utility as a versatile building block for the development of novel pharmaceuticals, including kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Bromo-2-fluoro-4-nitrobenzylamine in the synthesis of selective JAK3 inhibitors. The bromo and fluoro substituents were critical for achieving high binding affinity, while the nitro group facilitated further functionalization via reduction and coupling reactions. The resulting inhibitors showed nanomolar potency in cellular assays, underscoring the compound's value in kinase drug discovery.

In chemical biology, researchers have exploited the reactivity of 5-Bromo-2-fluoro-4-nitrobenzylamine to develop activity-based probes for studying enzyme mechanisms. A recent ACS Chemical Biology paper (2024) described its incorporation into covalent probes targeting cysteine proteases, enabling real-time monitoring of enzymatic activity in complex biological systems. The electron-withdrawing nitro group enhanced the electrophilicity of adjacent positions, facilitating selective labeling of active sites.

From a synthetic chemistry perspective, advances in the scalable production of 5-Bromo-2-fluoro-4-nitrobenzylamine have been reported. A 2024 Organic Process Research & Development article detailed an optimized continuous-flow process that improved yield (82%) and purity (>99%) while reducing hazardous waste generation. This methodological innovation addresses previous challenges in large-scale preparation of this valuable intermediate.

The safety profile and ADME properties of derivatives containing the 5-Bromo-2-fluoro-4-nitrobenzylamine scaffold have been systematically investigated. Recent pharmacokinetic studies (2023-2024) indicate that while the nitro group can sometimes lead to metabolic instability, strategic structural modifications can overcome this limitation while maintaining biological activity. These findings are informing the design of next-generation compounds in several drug discovery programs.

Looking forward, 5-Bromo-2-fluoro-4-nitrobenzylamine continues to attract significant research attention due to its unique combination of reactivity and structural features. Ongoing studies are exploring its application in PROTAC development, antibody-drug conjugates, and as a precursor for novel PET imaging agents. The compound's versatility ensures it will remain an important tool in chemical biology and pharmaceutical research for the foreseeable future.